molecular formula C22H19N3O5S B2599326 Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate CAS No. 865247-00-3

Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate

Cat. No. B2599326
CAS RN: 865247-00-3
M. Wt: 437.47
InChI Key: VHDAZFOAXBQVGU-FCQUAONHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C22H19N3O5S and its molecular weight is 437.47. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed methods for synthesizing various heterocyclic compounds, including oxadiazoles, pyridines, and imidazoles, using ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate or its derivatives as key intermediates. These compounds are crucial in the development of new pharmaceuticals and materials due to their diverse biological and chemical properties.

  • Oxadiazoles Synthesis : A study presented a straightforward synthesis method for 5-aryl-1,3,4-oxadiazolyl-2-acetic acids, highlighting their potential anti-inflammatory, analgesic activities, and applications in creating new beta-lactam antibiotics with antimicrobial activity (Janda, 2001).

  • Antagonists Development : Another research effort focused on developing highly potent and orally active fibrinogen receptor antagonists, utilizing a derivative as a key component. This compound showed promising results in inhibiting human platelet aggregation, indicating its potential for antithrombotic treatment (Hayashi et al., 1998).

  • Novel Derivatives Creation : Efforts in creating novel ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a]pyridine-4-carboxylate derivatives have been documented, focusing on their potential applications in medicinal chemistry (Mohamed, 2021).

Biological Evaluation and Potential Applications

Several studies have synthesized new compounds using ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate derivatives and evaluated their biological activities, showcasing their potential in addressing various medical and pharmaceutical needs.

  • Antimicrobial and Antioxidant Activities : Research on benzothiazole derivatives synthesized through microwave-assisted methods revealed their antimicrobial and antioxidant properties. These compounds were also screened for antitubercular activity, demonstrating the broad scope of their potential applications (Bhoi et al., 2016).

  • Antitumor Activities : Another study focused on the synthesis of derivatives with potential antitumor activities. The structural modifications introduced by utilizing this compound as a starting material led to the creation of molecules with significant efficacy against various cancer cell lines (Mohareb & Gamaan, 2018).

properties

IUPAC Name

ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19N3O5S/c1-2-30-20(28)13-24-16-8-3-4-9-17(16)31-22(24)23-21(29)14-6-5-7-15(12-14)25-18(26)10-11-19(25)27/h3-9,12H,2,10-11,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VHDAZFOAXBQVGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CN1C2=CC=CC=C2SC1=NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

437.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.